Cas no 2138165-61-2 (8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro-)

• Product Name: 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro-
• CAS No: 2138165-61-2
• MF: C₇H₁₁N₃O₃S
• MW: 217.245539903641
• CID: 5288141
• Update Time: 2025-11-01

8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro-

• Inchi： 1S/C7H11N3O3S/c8-14(11,12)5-6-3-9-7-4-13-2-1-10(6)7/h3H,1-2,4-5H2,(H2,8,11,12)
• InChI Key： LDGKMDMIZMJRKB-UHFFFAOYSA-N
• SMILES： O1CCN2C(CS(N)(=O)=O)=CN=C2C1

Additional information on 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro-

Introduction to 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro (CAS No. 2138165-61-2) and Its Emerging Applications in Chemical Biology

8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro (CAS No. 2138165-61-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the imidazo[2,1-c][1,4]oxazine class, a scaffold known for its versatility in drug design. The presence of a methanesulfonamide group and a dihydro substituent further enhances its pharmacological profile, making it a promising candidate for further investigation.

The imidazo[2,1-c][1,4]oxazine core is a fused bicyclic system that combines an imidazole ring with an oxazine moiety. This structural arrangement imparts distinct electronic and steric properties, which can be exploited for the development of bioactive molecules. The 3-methanesulfonamide substituent introduces a polar, negatively charged group that can interact with biological targets such as enzymes and receptors. Additionally, the 5,6-dihydro modification suggests a reduced form of the parent compound, which may influence its metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their role as key structural motifs in numerous pharmaceuticals. The imidazo[2,1-c][1,4]oxazine scaffold has been particularly studied for its potential in modulating inflammatory pathways and infectious diseases. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in bacterial virulence and immune responses. The compound under discussion (CAS No. 2138165-61-2) represents an intriguing derivative that may offer novel mechanisms of action.

One of the most compelling aspects of 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro is its potential as a lead compound for drug discovery. The methanesulfonamide group is a well-known pharmacophore that enhances binding affinity and selectivity towards biological targets. This feature makes it particularly valuable for designing small-molecule inhibitors with high potency. Furthermore, the dihydro substitution may improve solubility and reduce toxicity, critical factors in drug development.

Recent studies have highlighted the importance of imidazo[2,1-c][1,4]oxazine derivatives in addressing unmet medical needs. For example, researchers have explored their efficacy in treating chronic inflammatory diseases by targeting specific signaling pathways. The compound CAS No. 2138165-61-2 has been investigated for its ability to modulate cytokine production and inhibit pro-inflammatory enzymes. These findings suggest that it could be a valuable asset in developing next-generation therapeutics.

The synthesis of 8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to optimize yield and purity. These methods ensure that the final product meets the stringent standards required for preclinical and clinical studies.

In conclusion,8H-Imidazo[2,1-c][1,4]oxazine-3-methanesulfonamide, 5,6-dihydro (CAS No. 2138165-61-2) is a structurally fascinating compound with significant potential in chemical biology and drug development. Its unique scaffold and functional groups make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications,imidazo[2, 1-c][1, 4]oxazine derivatives like this one are likely to play a crucial role in addressing complex diseases.